Cas no 163882-69-7 (3-Penten-2-one,1,1,1-trifluoro-3,4-dimethyl-)

3-Penten-2-one,1,1,1-trifluoro-3,4-dimethyl- structure
163882-69-7 structure
Product Name:3-Penten-2-one,1,1,1-trifluoro-3,4-dimethyl-
CAS No:163882-69-7
MF:C7H9F3O
MW:166.140972852707
CID:110370
PubChem ID:15939369
Update Time:2025-04-18

3-Penten-2-one,1,1,1-trifluoro-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Penten-2-one,1,1,1-trifluoro-3,4-dimethyl-
    • 3-Penten-2-one, 1,1,1-trifluoro-3,4-dimethyl-
    • 1,1,1-Trifluoro-3,4-dimethyl-3-penten-2-one
    • DTXSID801260962
    • 1,1,1-trifluoro-3,4-dimethylpent-3-en-2-one
    • 163882-69-7
    • InChI=1/C7H9F3O/c1-4(2)5(3)6(11)7(8,9)10/h1-3H
    • Inchi: 1S/C7H9F3O/c1-4(2)5(3)6(11)7(8,9)10/h1-3H3
    • InChI Key: WGHQHIURTBNCSN-UHFFFAOYSA-N
    • SMILES: FC(C(/C(/C)=C(\C)/C)=O)(F)F

Computed Properties

  • Exact Mass: 166.06057
  • Monoisotopic Mass: 166.06054939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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